Cas no 2228885-86-5 (4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol
• CAS No: 2228885-86-5
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5999153
• PubChem ID: 165708722
• Update Time: 2025-10-22

4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol
• EN300-1729683
• 2228885-86-5

• Inchi： 1S/C15H21NO/c16-15(8-6-14(17)7-9-15)13-3-1-2-12(10-13)11-4-5-11/h1-3,10-11,14,17H,4-9,16H2
• InChI Key： XGUKCDAAYNWETA-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC=C(C=2)C2CC2)(CC1)N

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol

Introduction to 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol (CAS No. 2228885-86-5)

4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol, a compound with the CAS number 2228885-86-5, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanols and is characterized by its unique structural features, including a cyclohexane ring, an amino group, and a cyclopropylphenyl substituent. These structural elements contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol is particularly noteworthy for its potential in modulating specific biological pathways. The cyclohexane ring provides rigidity and conformational stability, which can influence the compound's binding affinity to target proteins. The amino group, being a common functional group in many biologically active molecules, can participate in hydrogen bonding and other non-covalent interactions that are crucial for receptor binding. The cyclopropylphenyl substituent adds complexity and specificity to the molecule, potentially enhancing its selectivity and efficacy.

Recent studies have explored the pharmacological properties of 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol in various contexts. One notable area of research is its potential as an analgesic agent. Studies have shown that this compound exhibits potent analgesic effects by interacting with specific pain receptors, such as the μ-opioid receptor. This interaction can lead to reduced pain perception without the significant side effects associated with traditional opioid analgesics, making it a promising candidate for the development of novel pain management therapies.

In addition to its analgesic properties, 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and mediators, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective properties of 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol have also been a focus of recent research. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The synthetic route for producing 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol involves several well-established organic reactions. One common approach is to start with a cyclohexanone derivative and undergo a series of transformations, including reduction to form the alcohol, followed by substitution reactions to introduce the amino and cyclopropylphenyl groups. The efficiency and scalability of these synthetic methods are crucial for the large-scale production of this compound for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol. Preliminary results from phase I trials have shown that this compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 4-amino-4-(3-cyclopropylphenyl)cyclohexan-1-ol (CAS No. 2228885-86-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as pain management, inflammation treatment, and neuroprotection. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.